Cas no 828910-95-8 (1-Propanone, 3-[(2-hydroxyethyl)thio]-1-(4-nitrophenyl)-)

• Product Name: 1-Propanone, 3-[(2-hydroxyethyl)thio]-1-(4-nitrophenyl)-
• CAS No: 828910-95-8
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• CID: 681135
• PubChem ID: 71416899
• Update Time: 2025-04-19

1-Propanone, 3-[(2-hydroxyethyl)thio]-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-[(2-hydroxyethyl)thio]-1-(4-nitrophenyl)-
• 3-(2-hydroxyethylsulfanyl)-1-(4-nitrophenyl)propan-1-one
• DTXSID70836257
• 828910-95-8
• 3-[(2-HYDROXYETHYL)SULFANYL]-1-(4-NITROPHENYL)PROPAN-1-ONE

• Inchi： 1S/C11H13NO4S/c13-6-8-17-7-5-11(14)9-1-3-10(4-2-9)12(15)16/h1-4,13H,5-8H2
• InChI Key： NYAKMLSGRSCBMY-UHFFFAOYSA-N
• SMILES： S(CCO)CCC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 255.05652907g/mol
• Monoisotopic Mass: 255.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 108Ų